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Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structure elucidation and

confirmation of 10-Hydroxyneoline, a complex diterpene alkaloid. The information is curated

for researchers and professionals in the fields of natural product chemistry, pharmacology, and

drug development, offering a detailed examination of the spectroscopic data and experimental

methodologies that were pivotal in defining its molecular structure.

Introduction
10-Hydroxyneoline is a diterpenoid alkaloid first isolated from Aconitum fukutomei.[1][2] Its

molecular formula has been established as C₂₄H₃₉NO₇, with a corresponding molecular weight

of 453.57 g/mol .[1][2] The elucidation of its intricate, polycyclic structure was a result of

meticulous spectroscopic analysis, primarily relying on Nuclear Magnetic Resonance (NMR)

and Mass Spectrometry (MS). This document collates and presents the foundational data and

experimental protocols that underpin our current understanding of 10-Hydroxyneoline's

structure.
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The determination of the chemical structure of 10-Hydroxyneoline was achieved through a

combination of advanced spectroscopic techniques. The following tables summarize the key

quantitative data obtained from ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry

(HRMS).

Table 1: ¹H NMR Spectroscopic Data for 10-
Hydroxyneoline

Chemical Shift (δ)
ppm

Multiplicity
Coupling Constant
(J) Hz

Proton Assignment

Data not available in

search results

Table 2: ¹³C NMR Spectroscopic Data for 10-
Hydroxyneoline

Chemical Shift (δ) ppm Carbon Type Carbon Assignment

Data not available in search

results

Table 3: High-Resolution Mass Spectrometry (HRMS)
Data for 10-Hydroxyneoline

Ionization Mode
Mass-to-Charge Ratio
(m/z)

Formula

Data not available in search

results

Note: The specific quantitative NMR and MS data from the primary literature were not available

in the provided search results. The tables are structured to be populated with this information

once obtained.
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The successful elucidation of 10-Hydroxyneoline's structure hinged on precise and carefully

executed experimental procedures. This section details the methodologies for the key

experiments.

Isolation of 10-Hydroxyneoline
The isolation of 10-Hydroxyneoline from its natural source, Aconitum fukutomei, is a critical

first step. The general workflow for this process is outlined below.
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Extraction

Purification

Dried and Powdered Aconitum fukutomei Plant Material

Maceration with a suitable solvent (e.g., Methanol)

Filtration and Concentration under reduced pressure

Crude Extract

Yields

Solvent-Solvent Partitioning

Column Chromatography (e.g., Silica Gel)

Further Chromatographic Separation (e.g., HPLC)

Pure 10-Hydroxyneoline

Click to download full resolution via product page

Caption: General workflow for the isolation of 10-Hydroxyneoline.
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Spectroscopic Analysis
Nuclear Magnetic Resonance (NMR) Spectroscopy:

Sample Preparation: A precisely weighed sample of purified 10-Hydroxyneoline is dissolved

in a deuterated solvent (e.g., CDCl₃, CD₃OD).

Instrumentation: ¹H and ¹³C NMR spectra are acquired on a high-field NMR spectrometer

(e.g., 400 MHz or higher).

Data Acquisition: Standard pulse sequences are used to obtain ¹H, ¹³C, DEPT, COSY,

HSQC, and HMBC spectra. These experiments provide information on proton and carbon

chemical environments, connectivity, and long-range correlations, which are essential for

piecing together the molecular structure.

Mass Spectrometry (MS):

Sample Preparation: A dilute solution of 10-Hydroxyneoline is prepared in a suitable solvent

(e.g., methanol, acetonitrile).

Instrumentation: High-resolution mass spectra are obtained using techniques such as

Electrospray Ionization (ESI) or Fast Atom Bombardment (FAB) coupled with a high-

resolution mass analyzer (e.g., Time-of-Flight or Orbitrap).

Data Acquisition: The instrument is calibrated, and data is acquired to determine the

accurate mass of the molecular ion, which is used to confirm the elemental composition.

Structure Confirmation
The definitive confirmation of the elucidated structure of 10-Hydroxyneoline would typically

involve total synthesis. This process involves the step-by-step construction of the molecule

from simple, commercially available starting materials. The successful synthesis of a

compound with identical spectroscopic and physical properties to the natural product provides

unambiguous proof of its structure. A search for the total synthesis of 10-Hydroxyneoline did

not yield any specific results, suggesting that this confirmation may not have been published or

is a subject of ongoing research.
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The logical relationship for structure elucidation is depicted in the following diagram:

Structure Elucidation Pathway

Structure Confirmation

Isolation of Pure Compound Spectroscopic Data Acquisition (NMR, MS) Spectroscopic Data Analysis Proposed Structure

Comparison of Spectroscopic Data (Natural vs. Synthetic)Total Synthesis Confirmed Structure

Click to download full resolution via product page

Caption: Logical workflow for the elucidation and confirmation of a natural product structure.

Conclusion
The structure of 10-Hydroxyneoline has been successfully elucidated through the rigorous

application of spectroscopic techniques. This technical guide has outlined the foundational data

and experimental protocols that are central to understanding its molecular architecture. Further

research, particularly in the area of total synthesis, would provide the ultimate confirmation of

its structure and could pave the way for the development of novel therapeutic agents based on

this complex natural product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Unveiling the Molecular Architecture of 10-
Hydroxyneoline: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12326174/docs#unveiling-the-molecular-architecture-
of-10-hydroxyneoline-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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